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Compound of Interest

Compound Name: Antioxidant agent-4

Cat. No.: B3182341 Get Quote

Application Notes: Antioxidant Agent-4
Product Code: AG-004 For Research Use Only.

Description
Antioxidant Agent-4 is a novel, synthetic, small-molecule compound designed for potent

antioxidant and cytoprotective activities. It functions as a powerful activator of the Nuclear

factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a primary regulator of the cellular

antioxidant response.[1][2][3] Additionally, it possesses direct radical-scavenging capabilities.

Due to its hydrophobic nature, Antioxidant Agent-4 has low aqueous solubility, requiring

specific preparation for use in cell culture applications.[4] These notes provide detailed

protocols for its solubilization and application in cell-based assays.

Specifications
Property Value

Appearance White to off-white crystalline powder

Molecular Formula C₂₀H₁₈O₄

Molecular Weight 338.36 g/mol

Purity (HPLC) ≥98%

Storage Store at -20°C, protect from light and moisture
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Solubility Data
The solubility of Antioxidant Agent-4 was determined in various common laboratory solvents.

For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing concentrated stock solutions.

Solvent Solubility (at 25°C) Notes

DMSO ≥ 100 mM (33.8 mg/mL)
Recommended for stock

solutions.

Ethanol (95%) ~ 25 mM (8.5 mg/mL)
Can be used as an alternative

solvent.

PBS (pH 7.4) < 0.1 mM (< 0.03 mg/mL) Practically insoluble.[4]

Cell Culture Media < 0.1 mM

Insoluble; requires pre-

dissolution in an organic

solvent.

Signaling Pathway
Antioxidant Agent-4 exerts its primary effect through the activation of the Nrf2-ARE signaling

pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1,

which facilitates its degradation.[1] Oxidative stress or the presence of Nrf2 activators like

Antioxidant Agent-4 disrupts the Nrf2-Keap1 interaction. This stabilizes Nrf2, allowing it to

translocate to the nucleus where it binds to the Antioxidant Response Element (ARE) in the

promoter region of target genes.[1][2] This leads to the transcription of a suite of protective

genes, including antioxidant enzymes (e.g., Heme Oxygenase-1, NQO1) and detoxification

enzymes.[2]
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Preparation

Assay Protocol

Weigh Agent-4 Powder

Dissolve in DMSO
(100 mM Stock)

Prepare 2X Working
Solutions in Medium

Culture Cells to
90% Confluency

Wash Cells with
Warm PBS

Add 100 µL of 2X
Agent-4 Working Solution

Incubate (e.g., 1-24h, 37°C)

Perform Antioxidant
Assay (e.g., add DCFH-DA)

Induce Oxidative Stress
(e.g., add AAPH)

Measure Signal
(e.g., Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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